Cas no 1300633-96-8 (4-Bromo-2-ethoxy-6-methylpyridine)

• Product Name: 4-Bromo-2-ethoxy-6-methylpyridine
• CAS No: 1300633-96-8
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 4815662
• Update Time: 2025-10-29

4-Bromo-2-ethoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-ethoxy-6-methylpyridine
• 4-Bromo-2-ethoxy-6-methylpyridine

• Inchi： 1S/C8H10BrNO/c1-3-11-8-5-7(9)4-6(2)10-8/h4-5H,3H2,1-2H3
• InChI Key： UZBFHJRHUWVWPI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N=C(C=1)OCC

Computed Properties

• Exact Mass: 214.995
• Monoisotopic Mass: 214.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 4-Bromo-2-ethoxy-6-methylpyridine

Comprehensive Guide to 4-Bromo-2-ethoxy-6-methylpyridine (CAS No. 1300633-96-8): Properties, Applications, and Industry Insights

4-Bromo-2-ethoxy-6-methylpyridine (CAS No. 1300633-96-8) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research. This brominated pyridine derivative features a unique molecular structure combining ethoxy and methyl functional groups, making it valuable for structure-activity relationship (SAR) studies and intermediate synthesis. With increasing searches for "halogenated pyridine applications" and "custom synthesis building blocks," this compound addresses modern demand for tailored molecular scaffolds.

The compound's molecular formula C8H10BrNO and molecular weight 216.08 g/mol position it as a versatile intermediate. Recent publications highlight its role in developing kinase inhibitors and crop protection agents, aligning with trending topics like "precision agriculture chemicals" and "targeted drug discovery." Its crystalline solid form (typically white to off-white) and moderate solubility in organic solvents facilitate handling in laboratory settings.

Analytical characterization of 4-Bromo-2-ethoxy-6-methylpyridine reveals distinctive spectral signatures: 1H NMR shows characteristic peaks at δ 2.45 (s, 3H, CH3), 4.20 (q, 2H, OCH2), and 6.70 (s, 1H, Py-H). These features enable reliable quality control, addressing frequent search queries about "NMR verification of bromopyridines." The ethoxy group's electron-donating effect modifies reactivity patterns compared to simpler bromopyridines, creating opportunities for regioselective functionalization.

In synthetic applications, researchers utilize this compound for Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, reflecting growing interest in "cross-coupling reaction substrates." Its stability under inert atmosphere conditions makes it suitable for multi-step synthesis, while the methyl group's steric influence enables controlled transformations. Industry reports indicate rising procurement for high-value pharmaceutical intermediates, particularly in oncology and CNS drug development pipelines.

Storage recommendations emphasize protection from light sensitivity and moisture absorption, with optimal preservation at 2-8°C under nitrogen. These handling protocols respond to common laboratory questions about "stability of halogenated heterocycles." The compound's structural analogs show increasing patent activity, particularly in bioconjugation chemistry and material science applications, making it a strategic candidate for portfolio expansion.

Emerging research explores its potential in metal-organic frameworks (MOFs) and catalysis, connecting to trending searches for "functionalized pyridines in materials science." Regulatory compliance profiles indicate suitability for global research applications, with proper documentation supporting REACH registration and customs clearance processes. Analytical methods including HPLC purity testing (typically >97%) and residual solvent analysis ensure research-grade quality.

The commercial availability of 4-Bromo-2-ethoxy-6-methylpyridine in varying quantities (mg to kg scale) meets diverse research needs, from medicinal chemistry exploration to process development. Technical bulletins frequently address queries about "scaling up pyridine derivatives" and "optimizing bromopyridine reactions." Its balanced lipophilicity (calculated LogP ≈ 2.1) enhances utility in bioavailability optimization studies, particularly for blood-brain barrier penetrating agents.

Future perspectives suggest expanding applications in PET tracer development and fluorescent probes, areas generating substantial academic interest. The compound's structural versatility supports fragment-based drug design approaches, while its compatibility with continuous flow chemistry aligns with sustainable manufacturing trends. These attributes position CAS 1300633-96-8 as a compound with growing strategic importance across multiple research domains.